![molecular formula C11H12N2O3 B7906795 3-(2-Hydroxyethyl)-5-phenylhydantoin CAS No. 71113-64-9](/img/structure/B7906795.png)
3-(2-Hydroxyethyl)-5-phenylhydantoin
Overview
Description
3-(2-Hydroxyethyl)-5-phenylhydantoin is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Hydroxyethyl)-5-phenylhydantoin suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Hydroxyethyl)-5-phenylhydantoin including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Configuration of Metabolites :
- The major metabolite of 5,5-diphenylhydantoin (phenytoin) in dogs has been identified as 5-(o-hydroxyphenyl)-5-phenylhydantoin, and its absolute configuration determined as the R configuration (Maguire, Butler & Dudley, 1978).
- 5-meta-Hydroxyphenyl-5-phenylhydantoin is a significant metabolite of diphenylhydantoin in both dogs and humans (Atkinson et al., 1970).
- The major metabolite of 5,5-diphenylhydantoin in humans, 5-(4'-hydroxyphenyl)-5-phenylhydantoin, has the S configuration (Poupaert et al., 1975).
Pharmacokinetics and Drug Delivery Studies :
- A method for quantifying phenytoin and its major metabolite, 5‐(4‐hydroxyphenyl)‐5‐phenylhydantoin, in rat plasma and brain tissue, contributes to understanding the drug's behavior in the body (Prentice, Younus & Rizwan, 2022).
Role in Anticonvulsant Activity :
- Studies of phenytoin metabolites, including 5-(4-hydroxyphenyl)-5-phenylhydantoin, help in understanding the pharmacological actions of phenytoin, a widely used anticonvulsant drug (Billings & Milton, 1986).
Metabolic Pathways :
- An arene oxide-NIH shift pathway has been suggested for the conversion of phenytoin to 5-(4-hydroxyphenyl)-5-phenylhydantoin in both rats and humans (Claesen et al., 1982).
Toxicity and Drug Interactions :
- The formation of oxidative metabolites of phenytoin, including 5-(4'-hydroxyphenyl)-5-phenylhydantoin, and their role in phenytoin-induced liver microsomal P450 system may contribute to phenytoin-related drug toxicity (Yamazaki et al., 2001).
properties
IUPAC Name |
3-(2-hydroxyethyl)-5-phenylimidazolidine-2,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3/c14-7-6-13-10(15)9(12-11(13)16)8-4-2-1-3-5-8/h1-5,9,14H,6-7H2,(H,12,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLWSLQUIMMLQGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(=O)N(C(=O)N2)CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00991424 | |
Record name | 2-Hydroxy-3-(2-hydroxyethyl)-5-phenyl-3,5-dihydro-4H-imidazol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00991424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Hydroxyethyl)-5-phenylhydantoin | |
CAS RN |
71113-64-9 | |
Record name | Hydantoin, 3-(2-hydroxyethyl)-5-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071113649 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Hydroxy-3-(2-hydroxyethyl)-5-phenyl-3,5-dihydro-4H-imidazol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00991424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.